![molecular formula C17H24N2O5S B2899822 Ethyl 2-oxo-2-((2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)amino)acetate CAS No. 1203035-31-7](/img/structure/B2899822.png)
Ethyl 2-oxo-2-((2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)amino)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mechanism of Action
Target of Action
It’s known that similar compounds can interact with various proteins and enzymes in the body .
Mode of Action
It’s known that similar compounds can catalyze the cis-trans isomerization of proline imidic peptide bonds in oligopeptides . This process accelerates the folding of proteins, which can have various effects on cellular function.
Biochemical Pathways
Similar compounds have been found to participate in various biochemical reactions, including the suzuki–miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Result of Action
The ability of similar compounds to catalyze the cis-trans isomerization of proline imidic peptide bonds in oligopeptides suggests that they may influence protein structure and function .
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 2-oxo-2-((2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)amino)acetate in lab experiments is its ability to selectively inhibit certain neurotransmitter receptors, allowing for the study of their specific functions. However, this compound also has limitations, including its potential toxicity and the need for further optimization of its synthesis method.
Future Directions
There are several future directions for the study of Ethyl 2-oxo-2-((2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)amino)acetate, including the optimization of its synthesis method, the study of its potential use in the treatment of neurological disorders, and the study of its potential use as a tool in the study of protein-protein interactions. Further research is needed to fully understand the potential of this compound in these areas.
Synthesis Methods
The synthesis of Ethyl 2-oxo-2-((2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)amino)acetate has been achieved using several methods, including the reaction of ethyl 2-oxoacetate with 1-(phenylsulfonyl)piperidine-2-amine in the presence of a base. Another method involves the reaction of ethyl 2-(2-aminoethylamino)acetate with phenylsulfonyl chloride, followed by the reaction with piperidine. These methods have been optimized to obtain high yields of this compound.
Scientific Research Applications
Ethyl 2-oxo-2-((2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)amino)acetate has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit inhibitory effects on certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders such as epilepsy and anxiety. This compound has also been studied for its potential use as a tool in the study of protein-protein interactions.
properties
IUPAC Name |
ethyl 2-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethylamino]-2-oxoacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O5S/c1-2-24-17(21)16(20)18-12-11-14-8-6-7-13-19(14)25(22,23)15-9-4-3-5-10-15/h3-5,9-10,14H,2,6-8,11-13H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICKBZSMDAAEAMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NCCC1CCCCN1S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.